Cas no 217-37-8 (Benzo[c]picene)

Benzo[c]picene structure
Benzo[c]picene structure
Product Name:Benzo[c]picene
CAS No:217-37-8
MF:C26H16
MW:328.405246734619
CID:269419
PubChem ID:9168
Update Time:2025-04-19

Benzo[c]picene Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]picene
    • [6]Phenacene
    • 1,2,7,8-Dibenzochrysen
    • AC1L1SH1
    • AC1Q1J15
    • AG-K-39821
    • AR-1H8934
    • BENZO(C)PICENE
    • Benzo[c]picen
    • CTK1A4462
    • EINECS 205-921-3
    • Fulminene
    • Phenanthro< 3,4-c> phenanthren
    • YL5379E6H8
    • DTXSID10176083
    • T70489
    • 217-37-8
    • BBZGENAFADIERZ-UHFFFAOYSA-N
    • NS00041478
    • MDL: MFCD00215858
    • Inchi: 1S/C26H16/c1-3-7-19-17(5-1)9-11-23-21(19)13-15-26-24-12-10-18-6-2-4-8-20(18)22(24)14-16-25(23)26/h1-16H
    • InChI Key: BBZGENAFADIERZ-UHFFFAOYSA-N
    • SMILES: C12=CC=C3C4C=CC=CC=4C=CC3=C1C=CC1C3C=CC=CC=3C=CC2=1

Computed Properties

  • Exact Mass: 328.12528
  • Monoisotopic Mass: 328.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.263
  • Boiling Point: 604.1°Cat760mmHg
  • Flash Point: 314.6°C
  • Refractive Index: 1.842
  • PSA: 0
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